![molecular formula C14H22NO3P B6185606 tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate CAS No. 2680532-18-5](/img/new.no-structure.jpg)
tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate
Overview
Description
tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate: is a chemical compound with the molecular formula C14H22NO3P and a molecular weight of 283.3 g/mol.
Preparation Methods
The synthesis of tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate involves several steps. The synthetic route typically includes the reaction of tert-butyl carbamate with 4-(dimethylphosphoryl)benzyl chloride under specific conditions. The reaction conditions often involve the use of a base such as sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF). Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.
Chemical Reactions Analysis
tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.
Substitution: Substitution reactions, particularly nucleophilic substitution, can occur with reagents such as alkyl halides or acyl chlorides, leading to the formation of substituted products.
Scientific Research Applications
tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate has a wide range of scientific research applications, including:
Chemistry: It is used as a reagent in organic synthesis for the preparation of various derivatives and intermediates.
Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor of certain enzymes or receptors, leading to the modulation of biochemical pathways . The exact molecular targets and pathways involved are still under investigation .
Comparison with Similar Compounds
tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}carbamate can be compared with other similar compounds, such as:
tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}urea: This compound has a similar structure but contains a urea group instead of a carbamate group.
tert-butyl N-{[4-(dimethylphosphoryl)phenyl]methyl}thiocarbamate: This compound contains a thiocarbamate group, which imparts different chemical properties and reactivity.
The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties .
Properties
CAS No. |
2680532-18-5 |
|---|---|
Molecular Formula |
C14H22NO3P |
Molecular Weight |
283.3 |
Purity |
95 |
Origin of Product |
United States |
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